Cas no 1078-48-4 (Benzenesulfonamide,3-nitro-, sodium salt (1:1))

• Product Name: Benzenesulfonamide,3-nitro-, sodium salt (1:1)
• CAS No: 1078-48-4
• MF: C₆H₆N₂NaO₄S
• MW: 225.177610874176
• CID: 225960
• PubChem ID: 54608347
• Update Time: 2025-04-19

Benzenesulfonamide,3-nitro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,3-nitro-, sodium salt (1:1)
• sodium,3-nitrobenzenesulfonamide
• NSC227921
• NSC-227921
• 1078-48-4
• sodium;3-nitrobenzenesulfonamide
• DTXSID60714696

• Inchi： 1S/C6H6N2O4S.Na/c7-13(11,12)6-3-1-2-5(4-6)8(9)10;/h1-4H,(H2,7,11,12);/q;+1
• InChI Key： GIJKJXPOQYWCRD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(N)(=O)=O.[Na+]

Computed Properties

• Exact Mass: 223.98685
• Monoisotopic Mass: 224.99459713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 101.08
• LogP: 2.54650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides